Cas no 2228751-56-0 (3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine
• CAS No: 2228751-56-0
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 5965735
• PubChem ID: 165849203
• Update Time: 2025-10-27

3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine
• EN300-1761525
• 2228751-56-0

• Inchi： 1S/C10H15FN2O/c1-7-5-8(9(11)3-4-12)6-13-10(7)14-2/h5-6,9H,3-4,12H2,1-2H3
• InChI Key： RURFYIQZGHRALL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C)C=1)OC)CCN

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine

Exploring the Potential of 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine (CAS No. 2228751-56-0): A Versatile Fluorinated Pyridine Derivative

The compound 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine (CAS 2228751-56-0) represents an intriguing fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This structurally unique molecule combines a fluorinated propan-1-amine backbone with a methoxy-methylpyridine moiety, creating opportunities for diverse applications in drug discovery and material science.

Recent trends in medicinal chemistry highlight growing interest in fluorinated pyridine compounds, particularly those with amine functional groups. Researchers are actively investigating how the strategic placement of fluorine atoms and methoxy groups affects biological activity, making 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine a compound of particular interest. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups creates unique electronic properties that may influence receptor binding and metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS 2228751-56-0 involves sophisticated multi-step processes that showcase modern organic synthesis techniques. The compound's molecular structure features a 3-fluoropropanamine chain attached to position 3 of a 6-methoxy-5-methylpyridine ring system. This arrangement offers multiple sites for further chemical modification, making it a valuable building block for combinatorial chemistry approaches.

The physicochemical properties of 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine contribute to its research utility. The fluorine atom at the 3-position of the propane chain influences the compound's lipophilicity and potential hydrogen bonding capabilities, while the methoxy-methylpyridine component provides aromatic character and potential π-stacking interactions. These characteristics are particularly relevant for researchers developing new kinase inhibitors or GPCR-targeting compounds.

Current market analysis reveals increasing demand for specialized fluorinated pyridine derivatives like CAS 2228751-56-0, driven by pharmaceutical companies exploring novel drug candidates. The compound's structural features align with several therapeutic areas of focus, including central nervous system disorders and inflammatory conditions. Its potential as a precursor for PET radiotracer development is another area attracting research attention.

Quality control and characterization of 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine require advanced analytical techniques. Modern laboratories employ HPLC, LC-MS, and NMR spectroscopy to verify the compound's purity and structural integrity. The fluorine atom provides a convenient NMR handle (19F NMR) for reaction monitoring and metabolic studies, adding to the compound's utility in mechanistic investigations.

Safety considerations for handling CAS 2228751-56-0 follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. The compound's stability profile suggests it should be stored under inert atmosphere at controlled temperatures to maintain optimal quality.

The future research directions for 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine appear promising. Several patent applications have emerged featuring similar structural motifs, particularly in the context of neurodegenerative disease therapeutics. The compound's potential as a synthetic intermediate for bioactive molecules continues to drive commercial interest from specialty chemical suppliers.

From an environmental perspective, the fate and effects of fluorinated pyridine derivatives like CAS 2228751-56-0 are subjects of ongoing investigation. Modern green chemistry principles are being applied to develop more sustainable synthetic routes to such compounds, reducing waste and improving atom economy in their production processes.

For researchers sourcing 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine, it's essential to verify suppliers' analytical data and certificates of analysis. The compound's specialized nature means that batch-to-batch consistency and purity specifications are critical for reproducible experimental results. Many contract research organizations now include this compound in their screening libraries for drug discovery programs.

The intellectual property landscape surrounding pyridine-based fluorinated amines continues to evolve, with CAS 2228751-56-0 appearing in several recent patent applications. This reflects the pharmaceutical industry's recognition of such structures as privileged scaffolds in medicinal chemistry. The specific substitution pattern of this compound offers unique opportunities for structure-activity relationship studies.

Analytical method development for 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine presents interesting challenges and opportunities. The compound's UV chromophore (from the pyridine ring) facilitates HPLC detection, while the fluorine atom enables alternative detection strategies. These characteristics make it amenable to various analytical platforms used in modern drug development pipelines.

In conclusion, 3-fluoro-3-(6-methoxy-5-methylpyridin-3-yl)propan-1-amine (CAS 2228751-56-0) represents a valuable addition to the toolkit of medicinal chemists and researchers exploring fluorinated heterocycles. Its unique structural features, combined with the growing importance of fluorine-containing pharmaceuticals, ensure its continued relevance in chemical research and development. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound's full potential will likely be further revealed.